beta-SANTALOL
beta-SANTALOL
Santalol is a natural product found in Santalum album with data available.
Brand Name:
Vulcanchem
CAS No.:
77-42-9
VCID:
VC20884198
InChI:
InChI=1S/C15H24O/c1-11(10-16)5-4-8-15(3)12(2)13-6-7-14(15)9-13/h5,13-14,16H,2,4,6-10H2,1,3H3
SMILES:
CC(=CCCC1(C2CCC(C2)C1=C)C)CO
Molecular Formula:
C15H24O
Molecular Weight:
220.35 g/mol
beta-SANTALOL
CAS No.: 77-42-9
Cat. No.: VC20884198
Molecular Formula: C15H24O
Molecular Weight: 220.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Santalol is a natural product found in Santalum album with data available. |
|---|---|
| CAS No. | 77-42-9 |
| Molecular Formula | C15H24O |
| Molecular Weight | 220.35 g/mol |
| IUPAC Name | 2-methyl-5-(2-methyl-3-methylidene-2-bicyclo[2.2.1]heptanyl)pent-2-en-1-ol |
| Standard InChI | InChI=1S/C15H24O/c1-11(10-16)5-4-8-15(3)12(2)13-6-7-14(15)9-13/h5,13-14,16H,2,4,6-10H2,1,3H3 |
| Standard InChI Key | OJYKYCDSGQGTRJ-UHFFFAOYSA-N |
| Isomeric SMILES | C/C(=C\CC[C@]1([C@H]2CC[C@H](C2)C1=C)C)/CO |
| SMILES | CC(=CCCC1(C2CCC(C2)C1=C)C)CO |
| Canonical SMILES | CC(=CCCC1(C2CCC(C2)C1=C)C)CO |
| Colorform | PALE YELLOW, SOMEWHAT VISCID LIQ |
| Melting Point | 25 °C <25°C |
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